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Compound of Interest

Compound Name: Amino-PEG11-OH

Cat. No.: B605452

Get Quote

Amino-PEG11-OH, also known as 1-Amino-3,6,9,12,15,18,21,24,27,30,33-

undecaoxatriacontan-35-ol, is a hydrophilic spacer molecule featuring a terminal primary amine

group and a terminal hydroxyl group. These functional groups allow for sequential or

orthogonal conjugation to different molecules. The polyethylene glycol (PEG) chain enhances

the solubility and pharmacokinetic properties of the resulting conjugates.[3][4]

Property Data Reference

CAS Number 15332-94-2 [5]

Molecular Formula C₂₂H₄₇NO₁₁ [5]

Molecular Weight 501.61 g/mol [5]

Appearance To be determined by user [6]

Solubility
Soluble in Water, DMSO,

DCM, DMF
[7]

Purity >95% (Varies by supplier) [8]
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Amino-PEG11-OH is a chemical reagent that must be handled with care in a controlled

laboratory environment. While a comprehensive, official safety data sheet (SDS) is not

universally available, information from suppliers and related compounds allows for a composite

safety profile.

GHS Classification
Based on available supplier information, Amino-PEG11-OH is classified with the following

hazards.[1] Corresponding precautionary statements are derived from the Globally Harmonized

System (GHS).[1][9]
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Pictogram GHS Code Hazard Statement
Precautionary
Statements

! H302 Harmful if swallowed

P264: Wash hands

thoroughly after

handling.P270: Do not

eat, drink or smoke

when using this

product.P301+P312:

IF SWALLOWED: Call

a POISON CENTER

or doctor/physician if

you feel unwell.P330:

Rinse mouth.P501:

Dispose of

contents/container to

an approved waste

disposal plant.

! H315 Causes skin irritation

P280: Wear protective

gloves.P302+P352: IF

ON SKIN: Wash with

plenty of soap and

water.P332+P313: If

skin irritation occurs:

Get medical

advice/attention.P362

+P364: Take off

contaminated clothing

and wash it before

reuse.

! H319 Causes serious eye

irritation

P280: Wear eye

protection/face

protection.P305+P351

+P338: IF IN EYES:

Rinse cautiously with

water for several

minutes. Remove
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contact lenses, if

present and easy to

do. Continue

rinsing.P337+P313: If

eye irritation persists:

Get medical

advice/attention.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Amino-PEG11-OH to minimize

exposure.[10]

Protection Type Specification

Eye/Face
Chemical safety goggles or safety glasses with

side-shields.

Hand

Compatible chemical-resistant gloves (e.g.,

nitrile rubber). Gloves must be inspected prior to

use.[11]

Skin and Body Lab coat. Wear suitable protective clothing.

Respiratory

Use in a well-ventilated area. If dust or aerosols

are generated, use a NIOSH-approved

respirator.

Handling, Storage, and Disposal
Proper procedures for handling, storage, and disposal are critical to maintaining the chemical's

stability and ensuring a safe laboratory environment.

Handling
Handle only in a well-ventilated area, preferably in a chemical fume hood.[12]

Avoid direct contact with skin and eyes.[13]
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Avoid inhalation of dust or aerosols.[11]

Wash hands thoroughly after handling.[13]

Keep away from incompatible materials such as strong oxidizing agents.[11]

Storage
Short-term: Store at 0 - 4 °C for days to weeks.[6]

Long-term: Store lyophilized powder at ≤ -20°C for months to years.[5][6][7]

Keep container tightly closed in a dry and dark place.[6]

Protect from moisture.[1]

Once reconstituted in solution, aliquot and store at -20°C or -80°C to avoid repeated freeze-

thaw cycles.[8]

Disposal
Polyethylene glycol and its derivatives are generally not considered hazardous waste and are

biodegradable.[14] However, they should not be disposed of down the drain.

Unused Material: Mix the compound with an inert, non-combustible material such as sand or

cat litter.[15]

Containerization: Place the mixture in a sealed, labeled container (e.g., a plastic bag) to

prevent leakage.[15]

Final Disposal: Dispose of the sealed container in the regular solid chemical waste, in

accordance with local, state, and federal regulations. Alternatively, use a licensed chemical

waste disposal contractor.[14][16]

Emergency and First-Aid Measures
In case of accidental exposure, follow these first-aid procedures immediately.[10][17]
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Exposure Route First-Aid Procedure

Ingestion

IF SWALLOWED: Call a poison control center or

doctor immediately for treatment advice. Rinse

mouth with water. Do not induce vomiting unless

instructed to do so by medical personnel.[18]

Inhalation

IF INHALED: Move person to fresh air. If

breathing is difficult, give oxygen. If breathing

has stopped, perform artificial respiration. Seek

medical attention.[10][13]

Skin Contact

IF ON SKIN: Immediately wash the affected

area with plenty of soap and water for at least

15 minutes while removing contaminated

clothing. If skin irritation persists, seek medical

attention.[10]

Eye Contact

IF IN EYES: Immediately flush eyes with plenty

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Remove

contact lenses if present and easy to do.

Continue rinsing. If eye irritation persists, seek

medical attention.[10][13]

Representative Experimental Protocol:
Bioconjugation
Amino-PEG11-OH is a heterobifunctional linker. The primary amine can react with activated

carboxylic acids (e.g., NHS esters) to form a stable amide bond. The terminal hydroxyl group is

less reactive and typically requires activation before it can be conjugated to a nucleophile like a

primary amine on a protein.

This protocol provides a general, two-step workflow for conjugating a protein (via its amine

groups) to a small molecule drug containing a carboxylic acid, using Amino-PEG11-OH as the

linker. Note: This is a representative method; optimization of molar ratios, buffers, and reaction

times is essential for specific applications.[19]
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Step 1: Activation of the Drug's Carboxylic Acid and
Conjugation to Amino-PEG11-OH

Dissolution: Dissolve the small molecule drug (containing a carboxylic acid) in an anhydrous

organic solvent (e.g., DMF or DMSO).

Activation: Add a coupling reagent such as EDC (1.5 equivalents) and an activator like N-

Hydroxysuccinimide (NHS) (1.5 equivalents) to the drug solution. Let the reaction proceed at

room temperature for 15-30 minutes to form the NHS ester.

Linker Addition: Dissolve Amino-PEG11-OH in the same solvent and add it to the activated

drug solution (1.0 equivalent).

Reaction: Stir the mixture at room temperature for 2-24 hours. Monitor the reaction progress

using an appropriate technique (e.g., LC-MS or TLC).

Purification: Once the reaction is complete, purify the drug-PEG11-OH conjugate using

column chromatography or HPLC to remove unreacted starting materials and byproducts.

Step 2: Activation of the Hydroxyl Group and
Conjugation to a Protein

Hydroxyl Activation: The hydroxyl group on the purified drug-PEG11-OH conjugate must be

activated. A common method is tresylation:

Dissolve the drug-PEG11-OH in an anhydrous solvent like dichloromethane.[19]

Cool the solution to 0°C in an ice bath.[19]

Add anhydrous pyridine followed by the slow, dropwise addition of tresyl chloride (2.5

molar excess).[19]

Stir the reaction at 0°C for 30 minutes, then at room temperature for 1.5 hours.[19]

Purify the resulting tresyl-activated drug-PEG11-OTs conjugate, for example, by

precipitation in cold diethyl ether.[19]
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Protein Preparation: Exchange the buffer of the target protein (e.g., a monoclonal antibody)

into an amine-free buffer (e.g., PBS, pH 7.5-8.5). Avoid buffers containing primary amines

like Tris or glycine.[20]

Conjugation Reaction:

Dissolve the tresyl-activated drug-PEG linker in the protein solution. A starting molar

excess of 20:1 (linker:protein) is recommended.[19]

Incubate the reaction at room temperature or 4°C with gentle shaking for 2 to 24 hours.

[19]

Monitor the conjugation progress by SDS-PAGE, which will show a molecular weight shift

upon successful PEGylation.[19]

Quenching: Add a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-

100 mM to react with any remaining activated linker.[19]

Purification of the Final Conjugate: Remove unreacted linker, byproducts, and unconjugated

protein using a purification method such as Size Exclusion Chromatography (SEC) or

dialysis.[19]

Visualizations
The following diagrams illustrate key safety workflows and logical relationships for handling

Amino-PEG11-OH.
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Hazard Identification

Potential Exposure Routes

Control Measures

H302: Harmful if swallowed
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H315: Causes skin irritation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b605452/docs#physicochemical-and-identification-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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